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Compound of Interest

Compound Name: (-)-Codonopsine

Cat. No.: B1219122

A comprehensive review of the existing scientific literature reveals a significant scarcity of
specific data regarding the use of (-)-Codonopsine in cell culture studies. While (-)-
Codonopsine is a known pyrrolidine alkaloid isolated from plants of the Codonopsis genus,
particularly Codonopsis clematidea, with a registered CAS number of 26989-20-8, detailed in
vitro research on this specific compound is not readily available in the public domain.

The broader research on Codonopsis species has primarily focused on other constituents,
such as polysaccharides and saponins, which have demonstrated various biological activities,
including anti-inflammatory and anti-cancer effects. However, these findings are related to
crude extracts or other purified compounds and cannot be directly attributed to (-)-
Codonopsine.

Due to the lack of specific experimental data for (-)-Codonopsine, including its effects on cell
viability (such as IC50 values), apoptosis, cell cycle, and specific signaling pathways (like NF-
KB or MAPK), it is not possible to provide the detailed application notes, protocols, and data
tables as requested. The creation of such detailed documentation requires a foundation of
peer-reviewed research that does not currently appear to exist for this particular compound.

For researchers interested in the therapeutic potential of compounds from Codonopsis, we
recommend exploring the more extensively studied constituents of these plants. One such
compound is Lobetyolin, a polyacetylene glycoside also isolated from Codonopsis pilosula.
There is emerging research on the anti-cancer properties of Lobetyolin, providing a basis for in
vitro studies.
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Should you be interested, a detailed report on a more thoroughly researched compound from
Codonopsis, such as Lobetyolin, can be provided. This would include available data on its
biological activities, potential mechanisms of action, and any published protocols for its use in
cell culture.

We regret that we are unable to fulfill the specific request for (-)-Codonopsine at this time due
to the limitations of the available scientific literature. We encourage researchers to consider
investigating the properties of this and other lesser-known alkaloids from Codonopsis to
expand the understanding of their potential therapeutic value.

 To cite this document: BenchChem. [Application Notes and Protocols for (-)-Codonopsine in
Cell Culture Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219122#using-codonopsine-in-cell-culture-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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